Cas no 1006486-11-8 (2-(2,2,2-Trifluoro-ethyl)-2H-pyrazole-3-carboxylic acid ethyl ester)

2-(2,2,2-Trifluoro-ethyl)-2H-pyrazole-3-carboxylic acid ethyl ester structure
1006486-11-8 structure
Product Name:2-(2,2,2-Trifluoro-ethyl)-2H-pyrazole-3-carboxylic acid ethyl ester
CAS No:1006486-11-8
MF:C8H9F3N2O2
MW:222.164472341537
CID:3060279
PubChem ID:19622698
Update Time:2025-04-21

2-(2,2,2-Trifluoro-ethyl)-2H-pyrazole-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-(2,2,2-Trifluoro-ethyl)-2H-pyrazole-3-carboxylic acid ethyl ester
    • AKOS000313621
    • ethyl1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-carboxylate
    • STK351188
    • ethyl 1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-carboxylate
    • 1006486-11-8
    • WYAGUTATJFIBBM-UHFFFAOYSA-N
    • Inchi: 1S/C8H9F3N2O2/c1-2-15-7(14)6-3-4-12-13(6)5-8(9,10)11/h3-4H,2,5H2,1H3
    • InChI Key: WYAGUTATJFIBBM-UHFFFAOYSA-N
    • SMILES: FC(CN1C(C(=O)OCC)=CC=N1)(F)F

Computed Properties

  • Exact Mass: 222.061612g/mol
  • Monoisotopic Mass: 222.061612g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 222.16g/mol
  • XLogP3: 1.8
  • Topological Polar Surface Area: 44.1Ų
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